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Compound of Interest

Compound Name: Methyl benzenesulfinate

Cat. No.: B1630688 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of methyl benzenesulfinate (CAS No.

670-98-4), a combustible liquid known to cause skin and eye irritation.[1][2] Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Key Safety and Physical Properties
A clear understanding of a substance's properties is the first step in safe handling and disposal.

The following table summarizes the key quantitative data for methyl benzenesulfinate.

Property Value Source

CAS Number 670-98-4 [1][3][4][5]

Molecular Formula C₇H₈O₂S [3][6]

Density 1.194 g/mL at 25 °C [1][5][7]

Flash Point 92 °C (197.6 °F) - closed cup [1][5][7]

Boiling Point 79-83 °C at 0.3 mmHg [1][5][7]

Acute Toxicity No data available [6]
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Note: Acute toxicity data, such as LD50 values, for methyl benzenesulfinate are not readily

available.[6] It should be handled with care, assuming it is harmful.

Experimental Protocol: Disposal of Methyl
Benzenesulfinate
The primary and mandatory disposal route for methyl benzenesulfinate is through a licensed

professional hazardous waste disposal service. Do not attempt to dispose of this chemical

down the drain or in regular solid waste. The following protocol outlines the step-by-step

procedure for its safe disposal in a laboratory setting.

Materials Required:

Appropriate Personal Protective Equipment (PPE): chemical safety goggles, face shield,

chemically resistant gloves (e.g., nitrile), and a lab coat.

Designated, labeled, and sealed hazardous waste container (compatible material).

Chemical fume hood.

Absorbent materials for spills (e.g., vermiculite or chemical absorbent pads).

Procedure:

Preparation and Safety Precautions:

Conduct all handling and preparation for disposal within a well-ventilated chemical fume

hood.[8]

Ensure all necessary PPE is worn correctly to prevent skin and eye contact.[2]

Waste Segregation:

Segregate methyl benzenesulfinate waste from other waste streams, particularly

incompatible materials such as strong oxidizing agents, acids, and bases.[8]

Do not mix this waste with non-flammable or other reactive wastes.
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Containerization:

Carefully transfer the waste methyl benzenesulfinate into a designated hazardous waste

container that is properly labeled.

The label should clearly state "Hazardous Waste," "Methyl Benzenesulfinate," and

include the appropriate hazard symbols (e.g., combustible, irritant).

Ensure the container is securely sealed to prevent leaks or the escape of vapors.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

The storage area should be away from sources of ignition, heat, and incompatible

chemicals.

Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using absorbent materials.

Collect the contaminated absorbent material and place it in the designated hazardous

waste container.

Disposal Arrangement:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

The most common method of disposal for combustible organic liquids like methyl
benzenesulfinate is high-temperature incineration by a certified facility.

Decontamination of Labware:
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Thoroughly rinse any labware that has come into contact with methyl benzenesulfinate
with a suitable solvent (e.g., ethanol or acetone) under a fume hood.

The first rinseate should be collected as hazardous waste and added to the designated

container. Subsequent rinses may be permissible for sewer disposal, but this must be

confirmed with your local EHS guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of methyl
benzenesulfinate.
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Caption: Waste Disposal Workflow for Methyl Benzenesulfinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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